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Compound of Interest

Compound Name:
(3-Chloro-benzoylamino)-acetic

acid

Cat. No.: B041228 Get Quote

Proper disposal of (3-Chloro-benzoylamino)-acetic acid is critical for ensuring laboratory

safety, protecting the environment, and maintaining regulatory compliance. As a chlorinated

organic compound, this chemical requires specific handling and disposal procedures. It must

be treated as hazardous waste and segregated from other waste streams.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to handle (3-Chloro-benzoylamino)-acetic
acid with the appropriate Personal Protective Equipment (PPE). Adherence to safety protocols

minimizes the risk of exposure and ensures a safe laboratory environment.

Recommended Personal Protective Equipment (PPE):
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PPE Item Specification

Gloves
Chemical-resistant gloves (e.g., nitrile),

inspected for integrity before use.

Eye Protection

Safety glasses with side shields or chemical

safety goggles. A face shield may be necessary

if a splash hazard exists.

Laboratory Coat
A standard laboratory coat should be worn to

protect personal clothing.

Respiratory

Use in a well-ventilated area or a chemical fume

hood to avoid inhalation of any dust or vapors.

[1]

Disposal Protocol: A Step-by-Step Guide
The disposal of (3-Chloro-benzoylamino)-acetic acid must follow hazardous waste

regulations. As a halogenated organic compound, it requires specific disposal methods and

must not be disposed of down the drain or in regular trash.[2][3]

Step 1: Waste Identification and Segregation Proper segregation of chemical waste is the first

and most critical step to prevent dangerous reactions.[3]

Identify as Halogenated Organic Waste: (3-Chloro-benzoylamino)-acetic acid contains

chlorine, classifying it as a halogenated organic compound.[3][4]

Segregate from Other Waste Streams: This waste must be collected separately from non-

halogenated organic waste, acids, bases, and other chemical waste types.[3][5] Mixing

incompatible waste streams can lead to violent reactions or the release of toxic gases.

Step 2: Waste Collection and Containerization

Use Designated Containers: Collect waste in a container specifically designated for

halogenated organic waste.
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Ensure Container Compatibility: The container must be made of a material compatible with

the chemical to prevent degradation or leaks.

Keep Containers Closed: Always keep waste containers securely sealed when not in use.[1]

[6]

Step 3: Labeling

Label Clearly: Affix a hazardous waste tag to the container as soon as the first drop of waste

is added.

Use Full Chemical Name: Clearly label the container with the full chemical name: "(3-
Chloro-benzoylamino)-acetic acid" and/or "m-Chlorohippuric Acid". Do not use

abbreviations or chemical formulas.[3]

Indicate Hazards: The label should clearly state "Hazardous Waste".

Step 4: Storage

Designated Storage Area: Store the sealed and labeled waste container in a designated,

well-ventilated, and secure area.[1]

Secondary Containment: Store hazardous waste containers in secondary containment to

prevent spills from spreading.

Incompatible Materials: Keep the waste container away from incompatible materials, heat,

and sources of ignition.[7]

Step 5: Final Disposal

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed environmental services contractor.[1][6]

Regulatory Compliance: All waste must be handled in accordance with local, state, and

federal regulations.[8]

Prohibited Disposal: Under no circumstances should (3-Chloro-benzoylamino)-acetic acid
be poured down the sanitary sewer.[2][3] Halogenated organic compounds can be harmful to
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aquatic life and may not be effectively treated by wastewater systems.

Summary of Chemical and Disposal Information
Parameter Information

Chemical Name (3-Chloro-benzoylamino)-acetic acid

Synonym m-Chlorohippuric Acid[4]

Chemical Class Halogenated Organic Compound

Primary Disposal Method

Collection by a licensed hazardous waste

contractor for incineration or other approved

treatment methods.[9]

Prohibited Disposal
Do not dispose of in sinks, sewers, or general

trash.[2][3]

Incompatible Waste

Segregate from non-halogenated organics,

strong acids, strong bases, and oxidizing

agents.[5][7]

Disposal Workflow
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Preparation & Collection

Labeling & Storage

Final Disposal

Key

Step 1: Wear PPE
(Gloves, Goggles, Lab Coat)

Step 2: Identify Waste
(Halogenated Organic)

Step 3: Segregate Waste
(Separate from non-halogenated,

acids, bases)

Step 4: Collect in a
Designated, Compatible Container

Step 5: Label Container
('Hazardous Waste',
Full Chemical Name)

Step 6: Store Securely
(Sealed, Ventilated Area,
Secondary Containment)

Step 7: Arrange for Pickup
by Licensed Waste Disposal Service

Step 8: Approved Disposal
(e.g., Incineration)

Preparation Steps Storage Steps Disposal Steps

Click to download full resolution via product page

Caption: Disposal workflow for (3-Chloro-benzoylamino)-acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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